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Compound of Interest

Compound Name: Ethylhydroxymercury

Cat. No.: B15195345

FOR RESEARCH AND DEVELOPMENT PROFESSIONALS ONLY

Introduction

Ethylhydroxymercury, an organomercurial, has been a subject of scientific scrutiny due to its
presence in various commercial and medical products, most notably as the primary metabolite
of the preservative thimerosal. This technical guide provides an in-depth overview of
ethylhydroxymercury, focusing on its chemical identifiers, toxicological data, and
mechanisms of action at the cellular level. The information is intended for researchers,
scientists, and professionals in drug development to facilitate a deeper understanding of its
biochemical interactions and to provide a foundation for further investigation.

Chemical Identifiers and Properties

Ethylhydroxymercury is characterized by a range of identifiers that are crucial for its accurate
documentation and tracking in chemical and toxicological databases.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15195345?utm_src=pdf-interest
https://www.benchchem.com/product/b15195345?utm_src=pdf-body
https://www.benchchem.com/product/b15195345?utm_src=pdf-body
https://www.benchchem.com/product/b15195345?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15195345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Identifier Value Source
CAS Number 107-28-8 [1][2]
PubChem CID 13251506 [1][2]
FDA UNII X3N9DO1L1W [1][2]
Molecular Formula C2H6HgO [2]
Molecular Weight 246.66 g/mol [2]

InChI=1S/C2H5.Hg.H20/c1-
InChl [1]12]
2;;/h1H2,2H3;;1H2/q;+1;/p-1

ULCGBFPYDQUTHX-
InChiKey [1][2]
UHFFFAOYSA-M

SMILES CC[Hg+].[OH-] [1][2]

Ethylmercury hydroxide,
Synonyms MERCURY, [1]
ETHYLHYDROXY-

Toxicological Data

The toxicity of ethylhydroxymercury has been evaluated in various studies. The following
table summarizes key quantitative toxicological data. It is important to note that much of the
research has been conducted on thimerosal, which metabolizes to ethylmercury.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://academic.oup.com/toxsci/article/92/1/246/1642982
https://pubmed.ncbi.nlm.nih.gov/16624850/
https://academic.oup.com/toxsci/article/92/1/246/1642982
https://pubmed.ncbi.nlm.nih.gov/16624850/
https://academic.oup.com/toxsci/article/92/1/246/1642982
https://pubmed.ncbi.nlm.nih.gov/16624850/
https://pubmed.ncbi.nlm.nih.gov/16624850/
https://pubmed.ncbi.nlm.nih.gov/16624850/
https://academic.oup.com/toxsci/article/92/1/246/1642982
https://pubmed.ncbi.nlm.nih.gov/16624850/
https://academic.oup.com/toxsci/article/92/1/246/1642982
https://pubmed.ncbi.nlm.nih.gov/16624850/
https://academic.oup.com/toxsci/article/92/1/246/1642982
https://pubmed.ncbi.nlm.nih.gov/16624850/
https://academic.oup.com/toxsci/article/92/1/246/1642982
https://www.benchchem.com/product/b15195345?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15195345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

SpeciesiCell

Parameter Value . Compound Source
Line
LD50 (Oral) 75 mg/kg Rat Thimerosal [3]
LD50 (Oral) 91 mg/kg Mouse Thimerosal [4]
LD50 _
98 mg/kg Rat Thimerosal [4]
(Subcutaneous)
EC50 (Cell Human Neuronal
o 4.83 uM Ethylmercury [5]
Viability) Cells
EC50 (Cell Human Neuronal
o 5.05 uM Methylmercury [5]
Viability) Cells
GI50 (Cell Neuroblastoma Thimerosal or
o 1.5t0 20 uM ) [6]
Viability) and Liver Cells Ethylmercury
IC50 (Ependymal ICR Mice Brain
- 5.80 uM ] Ethylmercury [7]
Cilia Movement) Slices
IC50 (Cerebral .
0.158 uM Mice Methylmercury [819]
TrxR)
IC50 (Hepatic )
0.071 pM Mice Methylmercury [8][9]
TrxR)
IC50 (Renal )
0.078 uM Mice Methylmercury [819]
TrxR)

Mechanisms of Action and Signaling Pathways

The neurotoxicity of ethylhydroxymercury is primarily attributed to its high affinity for
sulfhydryl (thiol) groups on proteins, which leads to the disruption of numerous cellular
processes.[1] Two key signaling pathways have been identified as targets of ethylmercury-
induced toxicity: the c-Jun N-terminal kinase (JNK) pathway and the thioredoxin system
coupled with the pentose phosphate pathway.

c-Jun N-Terminal Kinase (JNK) Signaling Pathway
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Thimerosal, and by extension its metabolite ethylmercury, has been shown to induce apoptosis
in neuronal cells through the activation of the JNK signaling pathway.[1][2] This pathway is a
critical regulator of cellular responses to stress.
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Ethylhydroxymercury-induced JNK pathway activation leading to apoptosis.

Inhibition of the Thioredoxin System and Pentose
Phosphate Pathway

Ethylmercury is a potent inhibitor of the thioredoxin (Trx) system and key enzymes in the
pentose phosphate pathway (PPP).[6] This inhibition disrupts the cellular redox balance and
the supply of reducing equivalents (NADPH), leading to oxidative stress and cellular damage.
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Inhibition of the Thioredoxin System and Pentose Phosphate Pathway by
Ethylhydroxymercury.

Experimental Protocols

In Vitro Neurotoxicity Assessment via the JNK Pathway
This protocol is based on methodologies described for studying thimerosal-induced
neurotoxicity in a human neuroblastoma cell line.[1][2][10]

1. Cell Culture:

Human neuroblastoma SK-N-SH cells are cultured in appropriate media (e.g., MEM)
supplemented with fetal bovine serum, non-essential amino acids, and antibiotics.
Cells are maintained in a humidified incubator at 37°C with 5% CO2.

2. Treatment:

Cells are seeded in appropriate culture plates and allowed to adhere.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b15195345?utm_src=pdf-body-img
https://www.benchchem.com/product/b15195345?utm_src=pdf-body
https://academic.oup.com/toxsci/article/92/1/246/1642982
https://pubmed.ncbi.nlm.nih.gov/16624850/
https://mds.marshall.edu/cgi/viewcontent.cgi?article=1640&context=etd&httpsredir=1&referer=
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15195345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Cells are treated with a range of thimerosal concentrations (e.g., 0-10 puM) for specified time
points (e.g., 2 and 4 hours).[1][2]

» A control group treated with thiosalicylate is included to ensure observed effects are due to
the ethylmercury moiety.[1]

» For inhibition studies, cells can be pre-treated with a JNK inhibitor (e.g., 10 uM SP600125)
prior to thimerosal exposure.[1][2]

3. Western Blot Analysis for JNK and c-Jun Phosphorylation:

» Following treatment, cell lysates are prepared.

o Protein concentrations are determined using a standard assay (e.g., BCA).

o Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF
membrane.

» Membranes are blocked and then incubated with primary antibodies specific for
phosphorylated JNK and phosphorylated c-Jun.

o After washing, membranes are incubated with appropriate secondary antibodies.

» Protein bands are visualized using an enhanced chemiluminescence detection system.

4. AP-1 Transcriptional Activity Assay (Luciferase Reporter Assay):

o Cells are transfected with a reporter plasmid containing AP-1 consensus sequences
upstream of a luciferase gene (e.g., pGL2 vector).[2]

o Transfected cells are treated with thimerosal (e.g., 0-2.5 uM) for 24 hours.[2]

 Luciferase activity is measured using a luminometer, with results normalized to a co-
transfected control plasmid (e.g., B-galactosidase).

5. Apoptosis Assays:

o Apoptosis can be assessed by various methods, including:

o Caspase-3 and -9 activation assays: Measuring the activity of these key apoptotic enzymes.

* PARP cleavage analysis: Detecting the cleavage of poly(ADP-ribose) polymerase by
activated caspases via Western blot.

o TUNEL assay: Detecting DNA fragmentation.

Experimental Workflow for Neurotoxicity Assessment
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Workflow for investigating ethylhydroxymercury-induced neurotoxicity.

Conclusion

This technical guide provides a consolidated resource for understanding the chemical identity,
toxicological profile, and cellular mechanisms of action of ethylhydroxymercury. The data and
experimental frameworks presented herein are intended to support the research and
development community in conducting further studies to elucidate the full spectrum of its
biological effects and to inform the development of safer therapeutic and commercial products.
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It is imperative that research in this area continues, with a focus on rigorous, well-controlled
studies to expand our knowledge base.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. academic.oup.com [academic.oup.com]

2. Thimerosal induces apoptosis in a neuroblastoma model via the cJun N-terminal kinase
pathway - PubMed [pubmed.ncbi.nim.nih.gov]

o 3. Thiomersal - Wikipedia [en.wikipedia.org]
e 4. Thimerosal | C9H9HgNaO2S | CID 16684434 - PubChem [pubchem.ncbi.nim.nih.gov]
o 5. researchgate.net [researchgate.net]

» 6. Toxicological effects of thiomersal and ethylmercury: Inhibition of the thioredoxin system
and NADP(+)-dependent dehydrogenases of the pentose phosphate pathway - PubMed
[pubmed.ncbi.nim.nih.gov]

e 7. Evidence on Neurotoxicity after Intrauterine and Childhood Exposure to Organomercurials
- PMC [pmc.ncbi.nlm.nih.gov]

¢ 8. In vivo and in vitro inhibition of mice thioredoxin reductase by methylmercury - PubMed
[pubmed.ncbi.nim.nih.gov]

e 9. researchgate.net [researchgate.net]
e 10. mds.marshall.edu [mds.marshall.edu]

 To cite this document: BenchChem. [Ethylhydroxymercury: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15195345#ethylhydroxymercury-cas-number-and-
identifiers]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b15195345?utm_src=pdf-custom-synthesis
https://academic.oup.com/toxsci/article/92/1/246/1642982
https://pubmed.ncbi.nlm.nih.gov/16624850/
https://pubmed.ncbi.nlm.nih.gov/16624850/
https://en.wikipedia.org/wiki/Thiomersal
https://pubchem.ncbi.nlm.nih.gov/compound/Thimerosal
https://www.researchgate.net/publication/337836286_Examining_the_Evidence_that_Ethylmercury_Crosses_the_Blood-Brain_Barrier
https://pubmed.ncbi.nlm.nih.gov/25981166/
https://pubmed.ncbi.nlm.nih.gov/25981166/
https://pubmed.ncbi.nlm.nih.gov/25981166/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9858833/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9858833/
https://pubmed.ncbi.nlm.nih.gov/20717703/
https://pubmed.ncbi.nlm.nih.gov/20717703/
https://www.researchgate.net/publication/45695731_In_vivo_and_in_vitro_inhibition_of_mice_thioredoxin_reductase_by_methylmercury
https://mds.marshall.edu/cgi/viewcontent.cgi?article=1640&context=etd&httpsredir=1&referer=
https://www.benchchem.com/product/b15195345#ethylhydroxymercury-cas-number-and-identifiers
https://www.benchchem.com/product/b15195345#ethylhydroxymercury-cas-number-and-identifiers
https://www.benchchem.com/product/b15195345#ethylhydroxymercury-cas-number-and-identifiers
https://www.benchchem.com/product/b15195345#ethylhydroxymercury-cas-number-and-identifiers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15195345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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